Cas no 2228181-23-3 (1-2-(4-chloro-2-methoxyphenyl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(4-chloro-2-methoxyphenyl)ethylcyclopropan-1-ol
• CAS No: 2228181-23-3
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• CID: 6428427
• PubChem ID: 165694016
• Update Time: 2025-09-27

1-2-(4-chloro-2-methoxyphenyl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-chloro-2-methoxyphenyl)ethylcyclopropan-1-ol
• 2228181-23-3
• EN300-1985818
• 1-[2-(4-chloro-2-methoxyphenyl)ethyl]cyclopropan-1-ol

• Inchi： 1S/C12H15ClO2/c1-15-11-8-10(13)3-2-9(11)4-5-12(14)6-7-12/h2-3,8,14H,4-7H2,1H3
• InChI Key： LZIYXJXCUWKQHW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)CCC1(CC1)O

Computed Properties

• Exact Mass: 226.0760574g/mol
• Monoisotopic Mass: 226.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-2-(4-chloro-2-methoxyphenyl)ethylcyclopropan-1-ol

1-(2-(4-Chloro-2-Methoxyphenyl)Ethyl)Cyclopropan-1-ol: A Comprehensive Overview

1-(2-(4-Chloro-2-Methoxyphenyl)Ethyl)Cyclopropan-1-ol, identified by the CAS Registry Number 2228181-23-3, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its cyclopropane ring, which is substituted with a hydroxyl group at position 1 and an ethyl group attached to a chloromethoxy-substituted phenyl ring at position 2. The presence of the cyclopropane ring introduces interesting electronic and steric properties, making this compound a subject of interest for both academic and industrial research.

The synthesis of 1-(2-(4-Chloro-2-Methoxyphenyl)Ethyl)Cyclopropan-1-ol involves a multi-step process that typically begins with the preparation of the phenolic precursor. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, researchers have employed transition metal catalysts to facilitate key steps such as the coupling reactions and cyclization processes. These improvements have not only enhanced the yield but also opened up new possibilities for exploring similar compounds with diverse substituents.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. The cyclopropane moiety is known for its high strain energy, which can be harnessed to create materials with exceptional mechanical properties. Recent studies have demonstrated that incorporating this compound into polymer matrices can significantly improve their tensile strength and thermal stability. Furthermore, its ability to undergo various functional group transformations makes it versatile for tailoring materials to specific applications in electronics, aerospace, and biomedical engineering.

In the field of pharmacology, 1-(2-(4-Chloro-2-Methoxyphenyl)Ethyl)Cyclopropan-1-ol has shown potential as a lead compound for drug development. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For example, researchers have investigated its ability to modulate G-protein coupled receptors (GPCRs), which are critical in numerous physiological processes. Preliminary in vitro studies suggest that this compound exhibits moderate activity against certain cancer cell lines, warranting further exploration in preclinical models.

The environmental impact of this compound is another area of active research. Given its complex structure, understanding its biodegradation pathways is essential for assessing its safety and sustainability. Recent studies have employed computational modeling techniques to predict the degradation mechanisms under different environmental conditions. These findings highlight the importance of optimizing synthesis routes to minimize waste and reduce ecological footprint.

In conclusion, 1-(2-(4-Chloro-2-Methoxyphenyl)Ethyl)Cyclopropan-1-ol (CAS No. 2228181-23-3) represents a multifaceted compound with diverse applications across chemistry, materials science, and pharmacology. Its unique structural features and versatile reactivity continue to drive innovative research, paving the way for groundbreaking discoveries in these fields.